Cas no 2138415-44-6 (9-(cyclopropylmethyl)-2-methyl-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine)

• Product Name: 9-(cyclopropylmethyl)-2-methyl-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine
• CAS No: 2138415-44-6
• MF: C₁₂H₁₉N₃
• MW: 205.299362421036
• CID: 6223277
• PubChem ID: 165453387
• Update Time: 2025-07-15

9-(cyclopropylmethyl)-2-methyl-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine Chemical and Physical Properties

Names and Identifiers

• 2138415-44-6
• EN300-731817
• 9-(cyclopropylmethyl)-2-methyl-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine

• Inchi： 1S/C12H19N3/c1-9-8-15-6-2-5-13-11(12(15)14-9)7-10-3-4-10/h8,10-11,13H,2-7H2,1H3
• InChI Key： BDQIKWLFXXGSQO-UHFFFAOYSA-N
• SMILES： N1CCCN2C=C(C)N=C2C1CC1CC1

Computed Properties

• Exact Mass: 205.157897619g/mol
• Monoisotopic Mass: 205.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 29.8Ų

Additional information on 9-(cyclopropylmethyl)-2-methyl-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine

Comprehensive Overview of 9-(cyclopropylmethyl)-2-methyl-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine (CAS No. 2138415-44-6)

9-(cyclopropylmethyl)-2-methyl-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine (CAS No. 2138415-44-6) is a novel heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the imidazo[1,2-a][1,4]diazepine class, which is known for its potential therapeutic applications. The unique structural features of this molecule, including the cyclopropylmethyl and methyl substituents, contribute to its distinct pharmacological properties. Researchers are particularly interested in its potential role as a modulator of central nervous system (CNS) targets, making it a subject of ongoing studies in drug discovery.

The chemical structure of 9-(cyclopropylmethyl)-2-methyl-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine (CAS No. 2138415-44-6) features a fused imidazole and diazepine ring system, which is a common scaffold in many bioactive molecules. The presence of the cyclopropylmethyl group enhances the compound's lipophilicity, potentially improving its blood-brain barrier permeability. This characteristic is crucial for CNS-targeting drugs, as it may influence the compound's efficacy in treating neurological disorders. Recent studies have explored its interactions with various receptors, including GABAergic and glutamatergic systems, which are hot topics in neuroscience research.

In the context of current trends, 9-(cyclopropylmethyl)-2-methyl-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine (CAS No. 2138415-44-6) aligns with the growing interest in small-molecule therapeutics for CNS disorders. With the rise of mental health awareness, compounds like this are being investigated for their potential in addressing conditions such as anxiety, depression, and sleep disorders. The imidazo[1,2-a][1,4]diazepine core is also being studied for its anti-inflammatory and neuroprotective effects, which are highly relevant in the search for new treatments for neurodegenerative diseases like Alzheimer's and Parkinson's.

From a synthetic chemistry perspective, the preparation of 9-(cyclopropylmethyl)-2-methyl-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine (CAS No. 2138415-44-6) involves multi-step reactions, including cyclization and functional group transformations. The cyclopropylmethyl moiety is often introduced via nucleophilic substitution or metal-catalyzed cross-coupling reactions. These synthetic routes are of interest to chemists working on heterocyclic compound synthesis, a field that continues to evolve with advancements in catalytic methods and green chemistry principles.

The pharmacological profile of 9-(cyclopropylmethyl)-2-methyl-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine (CAS No. 2138415-44-6) is still under investigation, but preliminary data suggest it may exhibit selective receptor binding properties. This selectivity is a key focus in modern drug development, as it can reduce off-target effects and improve therapeutic outcomes. The compound's potential as a CNS drug candidate has led to its inclusion in several preclinical studies, where its pharmacokinetics and safety profile are being evaluated.

In the realm of computational chemistry, 9-(cyclopropylmethyl)-2-methyl-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine (CAS No. 2138415-44-6) has been the subject of molecular docking and dynamics simulations. These studies aim to predict its binding modes with potential biological targets, providing insights into its mechanism of action. Such computational approaches are increasingly popular in drug discovery, as they can accelerate the identification of promising compounds and reduce experimental costs.

The growing demand for personalized medicine has also sparked interest in compounds like 9-(cyclopropylmethyl)-2-methyl-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine (CAS No. 2138415-44-6). Researchers are exploring how individual genetic variations may influence responses to this molecule, which could pave the way for tailored therapies. This aligns with the broader trend of precision medicine, where treatments are customized based on a patient's unique biological makeup.

In conclusion, 9-(cyclopropylmethyl)-2-methyl-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine (CAS No. 2138415-44-6) represents a promising area of research in medicinal chemistry. Its unique structure, potential therapeutic applications, and relevance to current trends in drug discovery make it a compound worth watching. As studies progress, it may emerge as a valuable tool in the development of next-generation CNS therapeutics and beyond.